Oxan-3-yl(1-thia-4-azaspiro[5.5]undecan-4-yl)methanone

• IUPAC Name: oxan-3-yl(1-thia-4-azaspiro[5.5]undecan-4-yl)methanone
• InChI: InChI=1S/C15H25NO2S/c17-14(13-5-4-9-18-11-13)16-8-10-19-15(12-16)6-2-1-3-7-15/h13H,1-12H2
• InChI Key: KCWMQZWOSHSZPH-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(CC1)CN(CCS2)C(=O)C3CCCOC3
• Molecular Formula: C15H25NO2S
• Molecular Weight: 283.4 g/mol

Description

Oxan-3-yl(1-thia-4-azaspiro[5.5]undecan-4-yl)methanone, also known as compound 1, is a novel synthetic compound that has gained attention in the scientific community due to its potential therapeutic applications. This compound belongs to a class of compounds known as spirocyclic ketones, which have been shown to possess a wide range of biological activities.

Mechanism of Action

The mechanism of action of Oxan-3-yl(1-thia-4-azaspiro[5.5]undecan-4-yl)methanone 1 is not fully understood, but it is believed to involve the inhibition of various signaling pathways, including the NF-κB and MAPK pathways. These pathways are involved in the regulation of inflammation and cell proliferation, making them potential targets for the development of new drugs.
Biochemical and Physiological Effects:
Compound 1 has been shown to have a wide range of biochemical and physiological effects, including the inhibition of cell proliferation, the induction of apoptosis, and the inhibition of inflammation. These effects make it a potential candidate for the treatment of various diseases, including cancer and inflammatory disorders.

Advantages and Limitations for Lab Experiments

The advantages of using Oxan-3-yl(1-thia-4-azaspiro[5.5]undecan-4-yl)methanone 1 in lab experiments include its high purity and high yield, as well as its low toxicity profile. However, one limitation of using this compound 1 is its relatively high cost, which may limit its use in large-scale experiments.

Future Directions

There are several future directions for the research of Oxan-3-yl(1-thia-4-azaspiro[5.5]undecan-4-yl)methanone 1, including the development of new drugs for the treatment of cancer and inflammatory disorders, as well as the investigation of its potential as an anti-viral agent. In addition, further studies are needed to fully understand the mechanism of action of this compound 1 and its potential side effects. Overall, the research on this compound 1 has shown promising results, and it is a potential candidate for the development of new drugs for the treatment of various diseases.

Synthesis Methods

The synthesis of Oxan-3-yl(1-thia-4-azaspiro[5.5]undecan-4-yl)methanone 1 involves a multi-step process, starting with the reaction of 2-aminothiophenol with 1,4-dibromo-2-butene to form the spirocyclic intermediate. The intermediate is then subjected to a series of reactions, including cyclization, reduction, and acylation, to yield the final product. The synthesis of this compound 1 has been optimized to yield high purity and high yield, making it a suitable candidate for further research.

Scientific Research Applications

Compound 1 has been shown to possess a wide range of biological activities, including anti-inflammatory, anti-tumor, and anti-viral activities. These activities make it a potential candidate for the development of new drugs for the treatment of various diseases. In addition, Oxan-3-yl(1-thia-4-azaspiro[5.5]undecan-4-yl)methanone 1 has been shown to have a low toxicity profile, making it a safe candidate for further research.